Cas no 321533-59-9 (1H-Pyrazol-3-amine,N-methyl-4-nitro-)

1H-Pyrazol-3-amine,N-methyl-4-nitro- structure

321533-59-9 structure

Product Name:1H-Pyrazol-3-amine,N-methyl-4-nitro-

CAS No:321533-59-9

MF:C₄H₆N₄O₂

MW:142.11603975296

MDL:MFCD00127307

CID:301339

PubChem ID:3373642

Update Time:2025-04-19

1H-Pyrazol-3-amine,N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine,N-methyl-4-nitro-
- 1H-Pyrazol-3-amine,N-methyl-4-nitro-(9CI)
- N-Methyl-4-nitro-1H-pyrazol-5-amine
- HMS2625J04
- MLS000694781
- 2B-079
- CHEMBL1386869
- SMR000333102
- AKOS006274138
- MFCD00127307
- 321533-59-9
- MDL： MFCD00127307
- Inchi： 1S/C4H6N4O2/c1-5-4-3(8(9)10)2-6-7-4/h2H,1H3,(H2,5,6,7)
- InChI Key： XMTMZLUPTWHNHF-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNC=1NC)=O

Computed Properties

Exact Mass: 142.04918
Monoisotopic Mass: 142.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 86.5Å²

Experimental Properties

PSA: 83.85

1H-Pyrazol-3-amine,N-methyl-4-nitro- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-Pyrazol-3-amine,N-methyl-4-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM517072-1g	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	97%	1g	$600	2022-06-11
abcr	AB296837-500 mg	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9		500MG	€575.70	2022-03-03
abcr	AB296837-1 g	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9		1g	€1,113.30	2022-03-03
abcr	AB296837-500mg	N-Methyl-4-nitro-1H-pyrazol-5-amine; .	321533-59-9		500mg	€678.60	2024-04-17
abcr	AB296837-1g	N-Methyl-4-nitro-1H-pyrazol-5-amine; .	321533-59-9		1g	€1312.80	2024-04-17
A2B Chem LLC	AG03335-1mg	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AG03335-5mg	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	>90%	5mg	$215.00	2023-12-30
A2B Chem LLC	AG03335-10mg	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	>90%	10mg	$241.00	2023-12-30
A2B Chem LLC	AG03335-500mg	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	>90%	500mg	$729.00	2023-12-30
A2B Chem LLC	AG03335-1g	N-Methyl-4-nitro-1H-pyrazol-5-amine	321533-59-9	>90%	1g	$1313.00	2023-12-30

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